Cas no 87908-64-3 (Cyclohexanone, 2-[4-(trifluoromethyl)benzoyl]-)

• Product name: Cyclohexanone, 2-[4-(trifluoromethyl)benzoyl]-
• CAS No: 87908-64-3
• MF: C₁₄H₁₃O₂F₃
• MW: 270.24702
• CID: 650776
• PubChem ID: 20211899

Cyclohexanone, 2-[4-(trifluoromethyl)benzoyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-[4-(trifluoromethyl)benzoyl]-
• 2-[4-(trifluoromethyl)benzoyl]cyclohexan-1-one
• DTXSID60603632
• 2-[4-(trifluoromethyl)benzoyl]cyclohexanone
• 87908-64-3
• SCHEMBL10740705

• Inchi： InChI=1S/C14H13F3O2/c15-14(16,17)10-7-5-9(6-8-10)13(19)11-3-1-2-4-12(11)18/h5-8,11H,1-4H2
• InChI Key： QOOGSUPXWRVDSF-UHFFFAOYSA-N
• SMILES： C1CCC(=O)C(C1)C(=O)C2=CC=C(C=C2)C(F)(F)F

Computed Properties

• Exact Mass: 270.08676414g/mol
• Monoisotopic Mass: 270.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 34.1Ų